Cas no 897452-93-6 (2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide)

• Product Name: 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide
• CAS No: 897452-93-6
• MF: C₂₀H₂₁F₃N₄O₃S
• MW: 454.465953588486
• CID: 5485617
• PubChem ID: 18575298
• Update Time: 2025-06-22

2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylpiperazin-1-yl)-2-oxo-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]acetamide
• 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)acetamide
• 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)acetamide
• AKOS024662606
• 897452-93-6
• F2598-0349
• 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide

• Inchi： 1S/C20H21F3N4O3S/c1-13(28)26-8-10-27(11-9-26)19(30)17(29)24-7-6-16-12-31-18(25-16)14-2-4-15(5-3-14)20(21,22)23/h2-5,12H,6-11H2,1H3,(H,24,29)
• InChI Key： XBEZHCSDRPCNFS-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C(N2CCN(C(C)=O)CC2)=O)=O)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 454.12864620g/mol
• Monoisotopic Mass: 454.12864620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide

Comprehensive Analysis of 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide (CAS No. 897452-93-6)

The compound 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide (CAS No. 897452-93-6) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 1,3-thiazole core and a trifluoromethylphenyl group, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its unique pharmacophore.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies. The presence of the acetylpiperazine moiety in CAS 897452-93-6 further enhances its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. Keywords like "kinase inhibitor design" and "CF3 in drug discovery" frequently appear in scientific literature, reflecting the compound's relevance.

From a synthetic chemistry perspective, the 1,3-thiazole ring in this compound offers remarkable versatility. Thiazole derivatives are known for their broad biological activities, including antimicrobial and anti-inflammatory properties. The incorporation of a trifluoromethylphenyl group adds lipophilicity, which is crucial for improving membrane permeability—a key factor in CNS drug development. This aligns with popular search queries such as "improving blood-brain barrier penetration" and "lipophilicity in drug design."

The acetamide linkage in 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)acetamide provides a stable yet modifiable functional group, making it attractive for structure-activity relationship (SAR) studies. Researchers often investigate how variations in the acetylpiperazine or thiazole components affect binding affinity, a topic frequently searched as "SAR optimization strategies." Additionally, the compound's potential as a protease inhibitor has garnered attention, given the rise of antiviral and anticancer therapies targeting proteolytic enzymes.

Another area of interest is the compound's potential role in neurodegenerative disease research. The trifluoromethyl group's ability to modulate electron density and steric effects makes it valuable in designing molecules that interact with amyloidogenic proteins. Searches like "CF3 in Alzheimer's drug development" highlight this connection. Furthermore, the 1,3-thiazole scaffold is being explored for its neuroprotective properties, aligning with the increasing focus on neuroinflammation and oxidative stress pathways.

In summary, CAS 897452-93-6 represents a multifaceted compound with applications spanning drug discovery, medicinal chemistry, and biochemical research. Its structural features, including the trifluoromethylphenyl and acetylpiperazine groups, position it as a promising candidate for further investigation. As the scientific community continues to explore targeted therapies and small-molecule modulators, this compound is likely to remain a focal point in cutting-edge research.